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Compound of Interest

1-[(Benzyloxy)carbonyllpiperidine-
Compound Name:
4-carboxylic acid

Cat. No. B0g4779

This guide provides a comprehensive overview of the physical properties and a detailed
experimental protocol for the melting point determination of 1-
[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid (CAS No. 10314-98-4). This document is
intended for researchers, scientists, and professionals in the field of drug development and
organic chemistry.

Core Compound Properties

1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid is a white, crystalline powder or solid.
[1][2][3] It serves as a crucial intermediate in various organic syntheses.[4] Accurate
determination of its melting point is a fundamental method for verifying its identity and
assessing its purity. An impure sample will typically exhibit a depressed and broader melting
point range.[5]

Data Presentation: Physical and Chemical Properties

The quantitative data for 1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid are
summarized below. Note the variation in reported melting points, which may be attributable to
different experimental conditions or sample purities.
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Property Value Source(s)
CAS Number 10314-98-4 [1]
Molecular Formula C14H17NOa [1][2]
Molecular Weight 263.29 g/mol [11[2]

White to almost white
Appearance ] [11[2][3]
powder/solid

Melting Point 78 °C [1][2][3]
86-88 °C [6]

Boiling Point 443.9 £ 45.0 °C (Predicted) [1112][3]
Density 1.265 + 0.06 g/cm? (Predicted) [11[2][3]

Soluble in Methanol; also
Solubility soluble in DMF and [11[3114]
Dichloromethane

Experimental Protocol: Melting Point Determination

The following protocol outlines the capillary method for determining the melting point range of
1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid using a standard melting point
apparatus (e.g., Mel-Temp or similar).

Materials and Equipment:

Sample of 1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle or spatula

Thermometer (calibrated)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://www.echemi.com/produce/pr230616142690-1-benzyloxycarbonylpiperidine-4-carboxylic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://www.echemi.com/produce/pr230616142690-1-benzyloxycarbonylpiperidine-4-carboxylic-acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://www.echemi.com/produce/pr230616142690-1-benzyloxycarbonylpiperidine-4-carboxylic-acid.html
https://chemdad.com/index.php?c=article&id=42803
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://www.echemi.com/produce/pr230616142690-1-benzyloxycarbonylpiperidine-4-carboxylic-acid.html
https://chemdad.com/index.php?c=article&id=42803
https://www.chemsynthesis.com/base/chemical-structure-1226.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://www.echemi.com/produce/pr230616142690-1-benzyloxycarbonylpiperidine-4-carboxylic-acid.html
https://chemdad.com/index.php?c=article&id=42803
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://www.echemi.com/produce/pr230616142690-1-benzyloxycarbonylpiperidine-4-carboxylic-acid.html
https://chemdad.com/index.php?c=article&id=42803
https://m.chemicalbook.com/ProductChemicalPropertiesCB9228694_EN.htm
https://chemdad.com/index.php?c=article&id=42803
https://www.chembk.com/en/chem/1-((Benzyloxy)Carbonyl)Piperidine-4-Carboxylic%20Acid
https://www.benchchem.com/product/b084779?utm_src=pdf-body
https://www.benchchem.com/product/b084779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Safety goggles
Procedure:
e Sample Preparation:

o Place a small amount of the crystalline 1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic

acid on a clean, dry surface like a watch glass.

o If the sample consists of large crystals, gently crush it into a fine powder using a mortar
and pestle or the flat side of a spatula.[7] This ensures uniform packing and heat transfer.

o Capillary Tube Packing:

o Press the open end of a capillary tube into the powdered sample. A small amount of the
compound will be forced into the tube.

o Tap the sealed end of the capillary tube gently on a hard surface to pack the powder
down.

o Repeat until the sample fills the tube to a height of 1-2 mm.[7][8] An excessive amount of
sample can lead to an inaccurate, broad melting range.[8]

e Apparatus Setup:

o Insert the packed capillary tube into the designated slot in the heating block of the melting
point apparatus.

o Ensure the thermometer is correctly positioned so that its bulb is aligned with the portion
of the capillary tube containing the sample.[8]

¢ Melting Point Measurement:

o Rapid Determination (Optional): If the approximate melting point is unknown, perform a
quick determination by heating the sample at a rapid rate (e.g., 10-20 °C per minute).[5]
This provides an estimated range. Allow the apparatus to cool significantly before

proceeding.
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o Accurate Determination: Set the apparatus to a temperature approximately 15-20 °C
below the expected or rapidly determined melting point.

o Heat the sample at a slow, controlled rate, approximately 1-2 °C per minute, as it
approaches the melting point.[5] A slow heating rate is critical for an accurate
measurement.[8]

o Record the Melting Range:
= Note the temperature (T1) at which the first drop of liquid appears.[7]

» Note the temperature (T2) at which the entire sample has completely melted into a clear
liquid.[7]

= The melting point is recorded as the range from T1 to Ta.
e Post-Measurement:
o Turn off the apparatus and allow it to cool.

o Dispose of the used capillary tube in a designated glass waste container. Never reuse a
capillary tube with a melted sample.[8]

o For consistency, it is good practice to perform at least two careful measurements and
report the average range.

Visualization of Experimental Workflow

The logical flow of the melting point determination protocol is illustrated below.
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Phase 1: Preparation

Prepare Sample:
Crush crystals into a fine powder

:

Pack Capillary Tube:
Fill to a height of 1-2 mm

Phase 2: Méasurement

Apparatus Setup:
Insert capillary and thermometer

l

Heat Slowly:
Increase temperature by 1-2 °C/min

;

Observe & Record T1:
Temperature at which melting begins

l

Observe & Record T2:
Temperature at which sample is fully liquid

Phase 3: %inalization

Report Melting Range:
(T1-T2)

:

Cleanup:
Dispose of used capillary tube

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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